3',4'-Dihydroxy-2-(methylthio)acetophenone

• CAS No.: 104692-98-0
• Molecular Formula: C9H10O3S
• Molecular Weight: 198.24g/mol
• IUPAC Name: 1-(3,4-dihydroxyphenyl)-2-methylsulfanylethanone
• InChI: InChI=1S/C9H10O3S/c1-13-5-9(12)6-2-3-7(10)8(11)4-6/h2-4,10-11H,5H2,1H3
• InChI Key: QCNZQIFOEXLRDS-UHFFFAOYSA-N
• SMILES: CSCC(=O)C1=CC(=C(C=C1)O)O

Description

3',4'-Dihydroxy-2-(methylthio)acetophenone is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure is as in Example 4 for the preparation of α-methylthioacetophenone, starting with a stirred solution of 4-(2-chloroacetyl)pyrocatechol (18.6 g) in methanol (200 cc). Sodium methanethiolate (7 g) is added in the course of 15 minutes at a temperature in the region of 20° C., and the mixture is left with stirring for 3 hours at the same temperature. 4-[2-(Methylthio)acetyl]pyrocatechol (14.5 g), m.p. 107° C., is thereby obtained.